1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea

• CAS No.: 139542-33-9
• Molecular Formula: C12H16Cl2N2O3
• Molecular Weight: 307.2

Description

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea is a chemical compound with potential applications in various scientific fields, including chemistry, biology, medicine, and industry. This compound features a complex structure that includes a dichlorophenol moiety and a urea group, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea typically involves multiple steps, starting with the preparation of the dichlorophenol derivative This can be achieved through the chlorination of phenol derivatives under controlled conditions

Industrial Production Methods: In an industrial setting, the production of this compound would likely involve large-scale chemical reactions, with careful control of reaction conditions to ensure purity and yield. The use of catalysts and specific solvents may be employed to optimize the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Reagents such as hydrogen peroxide or potassium permanganate may be used.

• Reduction: Common reducing agents include lithium aluminum hydride or sodium borohydride.

• Substitution: Nucleophilic substitution reactions can be facilitated by using strong bases or nucleophiles.

Major Products Formed: The major products formed from these reactions can vary depending on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea has several scientific research applications:

• Chemistry: It can be used as a building block for the synthesis of more complex molecules.

• Biology: The compound may serve as a probe or inhibitor in biological studies.

• Industry: Use in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism by which 1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, leading to biological responses. The exact mechanism would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-[2-(2,6-dichloro-4-hydroxyphenoxy)ethyl]-1-propylurea can be compared with other similar compounds, such as:

• 2,6-dichloro-4-hydroxyphenol

• 1-(2-hydroxyethyl)-1-propylurea

• 2,6-dichlorophenol derivatives

These compounds share structural similarities but may differ in their functional groups and properties, highlighting the uniqueness of this compound.